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Get Quote

The table below summarizes the effective concentrations of agathisflavone (also referred to as FAB in some

studies) for neuroprotection and related effects in various experimental models.

Experimental
Model

Effective
Concentration

Key Neuroprotective & Related
Effects

Source /
Citation

| Microglia (in vitro) Lipopolysaccharide (LPS)-induced inflammation | 1 µM [1] [2] | Induced anti-

inflammatory microglial profile (increased CD206); reduced NO, IL-1β, IL-6, TNF-α, CCL5, CCL2;

modulated NLRP3 inflammasome; conferred neuroprotection to neurons [1] [2]. | | | Co-culture

(Neuron/Glia) LPS or IL-1β-induced neuroinflammation | 0.1 µM & 1 µM [2] | Showed significant

neuroprotection; preserved neuronal soma and increased neurite outgrowth; decreased microglial

proliferation and pro-inflammatory markers [2]. | | | Cerebellar Slice (ex vivo) Oxygen-Glucose Deprivation

(OGD) model of ischemia | 10 µM [3] [4] | Prevented oligodendrocyte process retraction; blocked

demyelination (axonal protection); reduced astrocyte reactivity; protected Purkinje neurons [3] [4]. | | |

Cerebellar Slice (ex vivo) Lysolecithin-induced demyelination | 10 µM [5] | Enhanced remyelination;

modulated microglial activation state, potentially via estrogen receptor α [5]. | | | Brain Slice (ex vivo)

Mechanical Injury (Traumatic Brain Injury model) | 5 µM [6] | Modulated astrogliosis (reduced GFAP);

reduced microglial proportion (Iba-1+ cells); downregulated NLRP3 and IL-1β mRNA [6]. | | | Glioblastoma

(GBM) Cells (in vitro) Human GL-15 & Rat C6 cells | 5–30 µM [7] | Induced dose/time-dependent

reduction in cell viability; reduced cell migration; downregulated miR-125b and miR-155 in secretome [7]. | |
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| Spinal Cord Injury (in vivo) Rat model (F-2 Fogarty catheter) | 10 mg/kg (in vivo, i.p.) [8] | Protected

injured tissue; increased expression of NGF, GDNF, and arginase; reduced macrophage infiltrate [8]. | | |

Mesenchymal Stem Cells (in vitro) Pre-treatment for therapy | 1 µM (in vitro) [8] | Used to pre-treat stem

cells; enhanced their therapeutic properties when transplanted in spinal cord injury model [8]. | |

Example Experimental Protocols

Here are detailed methodologies for two key experiments investigating agathisflavone's neuroprotective

effects, based on the information available in the search results.

Protocol 1: Anti-neuroinflammatory Effects in Microglial Cultures
[1]

This protocol is designed to investigate how agathisflavone modulates the microglial inflammatory

response.

Cell Culture: Microglial cells are isolated from the cortices of newborn Wistar rats (0-2 days old). The
cortices are dissociated, filtered, and cultured in DMEM medium supplemented with 10% Fetal

Bovine Serum (FBS) and 10% Horse Serum (HS) on poly-D-lysine-coated flasks. Microglia are
harvested by shaking the mixed cultures once they reach confluence (7-10 days) and are then

seeded into plates for experiments [1].
Treatment:

Inflammatory Stimulus: Cells are exposed to Escherichia coli lipopolysaccharide (LPS) at a
concentration of 1 µg/mL [1].

Agathisflavone Treatment: The biflavonoid is dissolved in DMSO and used at a final
concentration of 1 µM. It is applied concurrently with or after the LPS insult [1] [2].

Control: Cultures are treated with a vehicle control (DMSO at 0.01%) [1].
Analysis (after 24h treatment):

Microglial Phenotype: Assessed via immunocytochemistry for markers like CD68 (M1/pro-
inflammatory) and CD206 (M2/anti-inflammatory), and by observing morphological changes

(amoeboid vs. branched) [1].
Inflammatory Mediators: Measurement of Nitric Oxide (NO) production, and analysis of

mRNA expression for cytokines (IL-1β, IL-6, TNF, CCL5, CCL2) and the NLRP3 inflammasome
using RT-qPCR [1].

Conditioned Medium Transfer: The medium from microglia (MCM) is transferred to neuronal
PC12 cell cultures to evaluate secondary neuroprotection by assessing neurite preservation
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and β-tubulin III expression [1].

Protocol 2: Neuroprotection in Ex Vivo Neonatal Ischemia [3] [4]

This protocol uses cerebellar slice cultures to model ischemic damage and test agathisflavone's protective

effects.

Slice Preparation: Cerebellar slices are obtained from neonatal transgenic mice where astrocytes
and oligodendrocytes express fluorescent reporters (GFAP-EGFP and SOX10-EGFP) for easy

identification [3].
Ischemia Induction & Treatment:

Pre-treatment: Slices are pre-treated with 10 µM agathisflavone for 60 minutes [3] [4].
Ischemic Insult: Slices are subjected to Oxygen and Glucose Deprivation (OGD) for 60

minutes to simulate ischemia. Control slices are maintained in normal oxygen and glucose
(OGN) conditions [3] [4].

Analysis:
Oligodendrocytes & Myelin: Analysis of SOX10-EGFP+ cell density and process morphology.

Myelination is assessed by immunofluorescence co-localization of Myelin Basic Protein (MBP)
and neurofilament (NF70) [3].

Astrocytes: Reactivity is determined by changes in GFAP-EGFP fluorescence intensity and
expression of glutamate synthetase (GS) [3].

Neurons: Protection of Purkinje neurons is assessed by calbindin (CB) immunofluorescence
[3].

Mechanisms of Action and Signaling Pathways

The neuroprotective effects of agathisflavone are linked to its ability to modulate glial cell responses and

key inflammatory pathways. The diagram below illustrates the core mechanisms identified across multiple

studies.
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Frequently Asked Questions (FAQs) for
Troubleshooting

What is the typical solvent and storage condition for agathisflavone? Agathisflavone is typically

dissolved in DMSO to create a stock solution (e.g., 100 mM). This stock should be aliquoted and

stored at -20°C, protected from light. For working solutions, dilute in your culture medium, ensuring

the final DMSO concentration is low (e.g., 0.01% or less) to avoid cytotoxicity [1] [2] [8].
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Why might I not observe anti-inflammatory effects in my microglial cultures?

Concentration Check: Verify your final concentration. The effective dose for microglial
modulation in inflammatory models is typically 1 µM [1] [2]. Use a fresh dilution from the stock.

Timing of Application: The treatment can be applied concurrently with or after the
inflammatory insult (e.g., LPS). Ensure the exposure time (e.g., 24 hours) is sufficient [1].

Cell State and Purity: Confirm that your cultures are responsive to the inflammatory stimulus
used (e.g., LPS) and that the microglial population is healthy and predominant in the assay.

The neuroprotective effect seems inconsistent in my neuronal cultures. What could be wrong?

Neuroprotection by agathisflavone is often indirect, mediated through glial cells. If you are adding

the compound directly to pure neuronal cultures subjected to a non-inflammatory insult (e.g., direct

glutamate toxicity), the effect might be limited. For models like conditioned medium transfer, ensure

you are collecting the medium from agathisflavone-treated glial cells correctly [1].

Can agathisflavone be used in in vivo models? Yes. One study reported efficacy in a rat model of

Spinal Cord Injury (SCI) using a dose of 10 mg/kg, administered intraperitoneally (i.p.) daily for 7

days. This demonstrates its potential for in vivo application [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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